6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 6-(3-cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H16N4OS/c17-11-9-7-13-16-10(9)14-12(15-11)18-6-2-5-8-3-1-4-8/h7-8H,1-6H2,(H2,13,14,15,16,17)
• InChI Key: NSUDDAYFYFZGGL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CCCSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C12H16N4OS
• Molecular Weight: 264.35 g/mol

Description

6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one, also known as CPPS, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicine and agriculture. CPPS is a pyrazolopyrimidine derivative that has been synthesized and studied for its biological activities.

Mechanism of Action

The mechanism of action of 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one is not fully understood. However, it has been suggested that 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one may exert its biological activities by inhibiting various enzymes and proteins that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one inhibits the growth of cancer cells and fungal species, as well as the germination and growth of weed species. 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one in lab experiments include its potential as an anticancer, antifungal, and herbicidal agent. However, the limitations of using 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one. One direction is to further investigate its potential as an anticancer, antifungal, and herbicidal agent. Another direction is to study its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one and to develop more effective synthesis methods.

Synthesis Methods

6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one can be synthesized using various methods, including the reaction of 3-cyclobutylpropylthiourea with ethyl acetoacetate, followed by cyclization with hydrazine hydrate. Another method involves the reaction of 3-cyclobutylpropylthiourea with 4-chloro-5-(4-methylpiperazin-1-yl)-2,1,3-benzothiadiazole, followed by cyclization with hydrazine hydrate.

Scientific Research Applications

6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has been the subject of scientific research due to its potential applications in various fields. In medicine, 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has also been studied for its potential as an antifungal agent, as it has been shown to inhibit the growth of several fungal species in vitro. In agriculture, 6-(3-Cyclobutylpropylsulfanyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one has been studied for its potential as a herbicide, as it has been shown to inhibit the growth of several weed species in vitro.